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Compound of Interest

Compound Name: CG347B

Cat. No.: B606620 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
CG347B is a small molecule inhibitor targeting the Transforming Growth Factor-beta (TGF-β)

signaling pathway. Specifically, it functions as a selective inhibitor of the TGF-β type I receptor,

Activin Receptor-Like Kinase 5 (ALK5). The TGF-β pathway is crucial in various cellular

processes, including proliferation, differentiation, apoptosis, and extracellular matrix production.

[1][2] Dysregulation of this pathway is implicated in numerous diseases, such as cancer and

fibrosis. This document provides detailed protocols for the preparation of CG347B stock

solutions for in vitro experimental use and outlines a general workflow for its application in cell-

based assays.

Chemical and Physical Properties
A summary of the key quantitative data for CG347B is presented in the table below for easy

reference.
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Property Value Reference

IUPAC Name

2-[(1-

Phenylcyclopropyl)amino]-5-

pyrimidinecarboxylic acid ethyl

ester

[3]

Molecular Formula C₁₆H₁₇N₃O₂ [3]

Molecular Weight 283.33 g/mol [3]

Appearance Solid powder [3]

Purity >98% [3]

Solubility
Soluble in Dimethyl Sulfoxide

(DMSO)
[3]

Storage

Short term (days to weeks): 0 -

4°C, dry and dark. Long term

(months to years): -20°C, dry

and dark.

[3]

Experimental Protocols
Protocol 1: Preparation of a 10 mM CG347B Stock
Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of CG347B in 100% DMSO.

This concentration is a common starting point for small molecule inhibitors in cell culture

experiments.

Materials:

CG347B powder

Anhydrous/sterile Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials
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Calibrated analytical balance

Vortex mixer

Pipettes and sterile filter tips

Procedure:

Pre-weighing Preparation: Before opening, bring the vial of CG347B powder to room

temperature to prevent condensation.

Weighing: Carefully weigh out 2.83 mg of CG347B powder and transfer it to a sterile

microcentrifuge tube.

Solvent Addition: Add 1 mL of anhydrous/sterile DMSO to the tube containing the CG347B
powder.

Dissolution: Vortex the solution thoroughly until the CG347B powder is completely dissolved.

Gentle warming in a 37°C water bath can aid dissolution if necessary.

Sterilization (Optional): If required for your specific cell culture application, the stock solution

can be sterilized by filtering through a 0.22 µm syringe filter that is compatible with DMSO.

Aliquoting and Storage: Aliquot the 10 mM stock solution into smaller, single-use volumes

(e.g., 20 µL) in sterile microcentrifuge tubes. Store the aliquots at -20°C for long-term use.

Avoid repeated freeze-thaw cycles.

Protocol 2: Preparation of Working Solutions for Cell
Culture
This protocol outlines the serial dilution of the 10 mM stock solution to prepare working

concentrations for treating cells in culture. The final concentration of DMSO in the cell culture

medium should be kept low (typically ≤ 0.1%) to avoid solvent-induced cytotoxicity.

Materials:

10 mM CG347B stock solution in DMSO
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Sterile cell culture medium appropriate for your cell line

Sterile microcentrifuge tubes

Pipettes and sterile filter tips

Procedure:

Intermediate Dilution (Optional but Recommended): Prepare an intermediate dilution of the

10 mM stock solution in sterile cell culture medium. For example, to make a 1 mM

intermediate stock, add 10 µL of the 10 mM stock to 90 µL of culture medium.

Final Working Solution Preparation: Use the intermediate or stock solution to prepare the

final working concentrations. For example, to treat cells with a final concentration of 1 µM

CG347B in a total volume of 1 mL of medium, add 1 µL of the 1 mM intermediate stock to

999 µL of the cell culture medium.

Vehicle Control: Prepare a vehicle control by adding the same final concentration of DMSO

to the cell culture medium as is present in the highest concentration of the CG347B working

solution.

Application to Cells: Mix the working solutions gently and add them to your cell cultures as

per your experimental design.

Mandatory Visualizations
TGF-β Signaling Pathway and Inhibition by CG347B
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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